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Compound of Interest

Compound Name: 1-Decarboxy-3-oxo-ceanothic acid

Cat. No.: B602785

An In-depth Technical Guide on 1-Decarboxy-3-oxo-ceanothic acid

This technical guide provides a comprehensive overview of 1-Decarboxy-3-oxo-ceanothic
acid, a pentacyclic triterpene with demonstrated cytotoxic activities. This document is intended
for researchers, scientists, and professionals in the field of drug development and cancer
research.

Chemical Information

e Compound Name: 1-Decarboxy-3-oxo-ceanothic acid
e CAS Number: 214150-74-0[1]

o Chemical Structure: The chemical structure of 1-Decarboxy-3-oxo-ceanothic acid is
derived from its parent compound, ceanothic acid. The nomenclature indicates the removal
of a carboxyl group at the 1-position and the oxidation of the hydroxyl group at the 3-position
to a ketone.

(Note: A 2D chemical structure image would be placed here in a full whitepaper. As a text-
based Al, | will describe the parent structure for clarity. Ceanothic acid is a pentacyclic
triterpenoid with a lupane-type skeleton.)

Biological Activity
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1-Decarboxy-3-oxo-ceanothic acid has been shown to exhibit significant in vitro cytotoxic
activity against human cancer cell lines. The primary mechanism of its cytotoxic effect appears
to be the induction of apoptosis (programmed cell death) and the inhibition of DNA synthesis.

Cytotoxicity Data

The following table summarizes the reported 50% inhibitory concentration (IC50) values for 1-
Decarboxy-3-oxo-ceanothic acid against various cell lines.

Cell Line Cell Type IC50 (pg/mL) Reference

Human Ovarian
OVCAR-3 ) 2.8 [2]
Adenocarcinoma

Human Cervical
HelLa 6.6 [2]
Cancer

Normal Human
FS-5 _ 11.3 [2]
Fibroblast

Experimental Protocols

The following sections detail representative experimental methodologies for assessing the
biological activity of 1-Decarboxy-3-oxo-ceanothic acid.

Synthesis of 1-Decarboxy-3-oxo-ceanothic acid

The synthesis of 1-decarboxy-3-oxo-ceanothic acid starts from ceanothic acid.[2] A general
synthetic scheme involves the benzylation of ceanothic acid, followed by oxidation of the 3-
hydroxyl group and subsequent decarboxylation.[2]
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Synthesis Workflow
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Proposed Apoptosis Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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